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Compound of Interest

Compound Name: 3-Bromo-2-fluorobenzoic acid

Cat. No.: B146189 Get Quote

An In-depth Technical Guide to 3-Bromo-2-fluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-2-fluorobenzoic acid, a

key chemical intermediate in the pharmaceutical and agrochemical industries. This document

outlines its chemical and physical properties, safety and handling protocols, common synthesis

methods, and significant applications, particularly in the field of drug discovery.

Chemical Identity and Properties
3-Bromo-2-fluorobenzoic acid is an organic compound featuring a benzoic acid core with

bromine and fluorine substituents.[1] Its unique structure, with three reactive sites, makes it a

versatile building block in organic synthesis.[2]

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 161957-56-8[3][4]

Molecular Formula C₇H₄BrFO₂[3]

IUPAC Name 3-bromo-2-fluorobenzoic acid[3]

Synonyms

3-Bromo-2-fluorobenzoic acid, 3-bromo-2-fluoro-

benzoic Acid, BENZOIC ACID, 3-BROMO-2-

FLUORO-[3]

PubChem CID 2736313[4][5]

MDL Number MFCD00665763[4][5]

Table 2: Physicochemical Properties

Property Value

Molecular Weight 219.01 g/mol [1][3]

Appearance
White to light yellow or off-white

powder/crystal[1][5]

Melting Point 168 °C[1][2] or 168-172 °C[5]

Density 1.79 g/cm³[2]

pKa 2.88 ± 0.10 (Predicted)[1]

Solubility

Soluble in methanol, dimethyl sulfoxide, and

N,N-dimethylformamide; has some solubility in

water.[2]

Safety and Handling
3-Bromo-2-fluorobenzoic acid is classified as an irritant and requires careful handling to

avoid exposure.[1] Adherence to established safety protocols is essential when working with

this compound.
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Table 3: GHS Hazard and Precautionary Statements
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Category Code Description

Signal Word Warning

Hazard Statements H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[6]

P264

Wash face, hands and any

exposed skin thoroughly after

handling.[6]

P271
Use only outdoors or in a well-

ventilated area.[7]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[6]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[7]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[6]

P312
Call a POISON CENTER or

doctor if you feel unwell.[7]
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P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[7]

P501

Dispose of contents/container

to an approved waste disposal

plant.[7]

Storage: Store in a sealed, dry, and well-ventilated place at room temperature, protected from

light.[2]

Experimental Protocols: Synthesis
The most common laboratory-scale synthesis of 3-Bromo-2-fluorobenzoic acid involves the

ortho-lithiation of 2-fluorobromobenzene followed by carboxylation with carbon dioxide.[2]

Detailed Methodology:

Reaction Setup: A reaction vessel is charged with 2-fluorobromobenzene as the starting

material.

Lithiation: A strong, bulky base such as lithium diisopropylamide (LDA) or n-butyllithium is

used to deprotonate the benzene ring.[2] The strong electron-withdrawing effects of the

bromine and fluorine atoms facilitate the formation of the phenyllithium intermediate.[2] This

step requires strict anhydrous and oxygen-free conditions at a low temperature.[2]

Carboxylation: The generated phenyllithium reagent is then reacted with externally supplied

carbon dioxide to yield the corresponding carboxylate.[2]

Quenching and Workup: The reaction is quenched with a weakly acidic aqueous solution,

such as saturated ammonium chloride, to convert the carboxylate salt into the final acidic

product, 3-Bromo-2-fluorobenzoic acid.[2] This step is crucial to prevent product loss

during extraction.[2]

An industrial production method may utilize m-fluorobenzotrifluoride as a starting material,

which undergoes a series of reactions including nitration, bromination, reduction, and

deamination, followed by separation and hydrolysis.[1]
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Synthesis of 3-Bromo-2-fluorobenzoic Acid
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Caption: Synthesis workflow of 3-Bromo-2-fluorobenzoic acid.

Applications in Research and Drug Development
3-Bromo-2-fluorobenzoic acid is a valuable intermediate in the synthesis of pharmaceuticals

and agrochemicals.[5] Its three functional groups can be transformed for the synthesis of more

complex molecules.[2]

Key Applications:

Pharmaceutical Intermediate: It is a crucial intermediate in the production of Dabrafenib, a

BRAF kinase inhibitor used in targeted cancer therapies for BRAF V600 mutation-positive

cancers.[1]

Drug Development: The compound is utilized in the development of anti-inflammatory and

analgesic drugs.[1][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b146189?utm_src=pdf-body-img
https://www.benchchem.com/product/b146189?utm_src=pdf-body
https://www.benchchem.com/product/b146189?utm_src=pdf-body
https://www.chemimpex.com/products/45489
https://www.guidechem.com/question/what-are-the-properties-and-ap-id126436.html
https://www.nbinno.com/?news/gp-3-bromo-2-fluorobenzoic-acid-comprehensive-overview-and-applications
https://www.nbinno.com/?news/gp-3-bromo-2-fluorobenzoic-acid-comprehensive-overview-and-applications
https://www.chemimpex.com/products/45489
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic Synthesis Building Block: It serves as a foundational component for creating

complex molecules, such as alkynylphenoxyacetic acid receptor agonists, which have

potential applications in treating allergic inflammatory diseases like allergic rhinitis.[1][2]

Applications of 3-Bromo-2-fluorobenzoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Bromo-2-fluorobenzoic acid CAS number and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146189#3-bromo-2-fluorobenzoic-acid-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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